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Compound of Interest

5-Pentyldihydrofuran-2(3H)-one-
a4

cat. No.: B12372277

Compound Name:

For Researchers, Scientists, and Drug Development Professionals

Introduction

This technical guide provides an in-depth overview of 5-Pentyldihydrofuran-2(3H)-one,
commonly known as y-nonalactone. While the primary focus of this document is the readily
available non-deuterated form (CAS No. 104-61-0), we also address the synthesis and
application of its deuterated analogs, which are invaluable tools in modern research,
particularly in metabolism and pharmacokinetic studies. A specific CAS number for 5-
Pentyldihydrofuran-2(3H)-one-d4 could not be identified at the time of this publication;
however, an internal identifier from a commercial supplier has been noted.

y-Nonalactone is a naturally occurring lactone found in various fruits and fermented products,
contributing a characteristic coconut-like aroma.[1][2] Beyond its use in the flavor and fragrance
industry, its biological activities and those of related y-lactones are of growing interest in the
field of drug development.[3] This guide consolidates key chemical and physical data,
experimental protocols, and relevant biological information to support ongoing and future
research endeavors.

Core Data Presentation
Chemical and Physical Properties of y-Nonalactone
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A comprehensive summary of the key chemical and physical properties of y-nonalactone (CAS

No. 104-61-0) is presented in the tables below. This data has been compiled from various

reputable sources to provide a solid foundation for experimental design and interpretation.

Table 1: General and Physical Properties

Property Value Reference
CAS Number 104-61-0 [415]
Molecular Formula CoH1602 [5]
Molecular Weight 156.22 g/mol [5]
Appearance C.:ok')rless to pale straw-yellow 5]
liquid
Odor Coconut-like, fruity [6][7]
Boiling Point Not specified
Melting Point Not specified
Density Not specified
Solubility Sparing,y soluble in water; 8]
soluble in non-polar solvents
Table 2: Spectroscopic and Chromatographic Data
Property Value Reference
Key signals at 2857 cm~t to
1H NMR 2954 cm~1 (C-H), 1774 cm1 [6]

(C=0), 1180 cm~* (C-O)

Mass Spectrum (m/z)

Not specified

Refractive Index

Not specified

Table 3: Synonyms and Alternative Names
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Synonym

y-Nonalactone

Aldehyde C-18

Coconut aldehyde

4-Hydroxynonanoic acid y-lactone

Nonan-1,4-olide

Prunolide

Experimental Protocols
Synthesis of y-Nonalactone

A common method for the synthesis of y-nonalactone involves the reaction of heptanal and
malonic acid.[6]

Materials:

e Heptanal

» Malonic acid

e Triethylamine

o Ethyl ether

» Cold concentrated HCI
e 85% H2S0a4

Sodium bicarbonate

Procedure:

» Combine heptanal (6.70 mL), malonic acid (5.20 g), and triethylamine (10.0 mL) in a flask
and heat.
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Separate the product using ethyl ether (30 mL) and cold concentrated HCI (8 mL in 25 g of
ice).

Wash the organic layer with water and dry it.
Add 85% H2S04 (10.0 mL) and heat for one hour.
Pipette the mixture into a solution of 20 g of sodium bicarbonate in 90 mL of water.

Separate the product with ethyl ether, wash with water, and distill to obtain y-nonalactone.

Synthesis of a Deuterated y-Nonalactone Analog
(®H2"3*C2-y-Nonalactone)

A recent study by Miller et al. (2023) details the synthesis of a novel isotopically labeled

standard, 2H213Cz-y-nonalactone, for quantification in wine samples.[9] This protocol is highly

relevant for researchers needing a stable isotope-labeled internal standard for mass

spectrometry-based assays.

Key Steps:

Synthesis of 13C2-Ethyl bromoacetate: 3C2-bromoacetic acid is esterified in dry ethanol with
a catalytic amount of sulfuric acid.

Wittig Olefination: Heptaldehyde is reacted with the ylide generated from 13C2z-ethyl
bromoacetate to introduce the 13C labels.

Deuterogenation: The double bond is reduced using a deuterium source to introduce the 2H
labels.

Lactonization: The resulting deuterated and 3C-labeled ethyl 4-hydroxynonanoate is
hydrolyzed and cyclized to form 2H213Cz-y-nonalactone.

For the detailed, step-by-step protocol, readers are encouraged to consult the original

publication.[9]
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Biological Activity and Relevance in Drug
Development

While y-nonalactone is primarily known for its sensory properties, studies on related y-lactones
suggest a range of biological activities that may be of interest to drug development
professionals.[3]

¢ Neurological Effects: Some y-lactones have been investigated for their
psychopharmacological and neurochemical impacts.[3]

o Antimicrobial Properties: Lactones can play a role in regulating antibiotic production and
differentiation in certain bacterial species.[3]

» Toxicity Profile: Toxicological studies on y-nonalactone have been conducted. It is reported to
be a mutagen and a severe skin irritant in some assays, while other studies indicate low
toxicity upon oral administration in animal models.[10] It is not found to be a skin irritant or
sensitizer in humans at typical exposure levels.[10]

Mandatory Visualizations
Logical Workflow for y-Nonalactone Synthesis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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